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inhibitors

  • 3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid
    3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quino...
    • Cat. No.:
    • B1662650
    • CAS No.:
    • Molecular Formula:
    • C27H29FN2O3
    • Molecular Weight:
    • 448.5 g/mol
    Description
    Selective free fatty acid receptor 1 (FFA1/GPR40) agonist. Exhibits selectivity for GPR40 over GPR41, GPR43, GPR119, GPR120 and PPARγ. Induces glucose-dependent insulin secretion in pancreatic MIN6 cells and in ...
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  • SKF 91488 dihydrochloride
    SKF 91488 dihydrochloride
    • Cat. No.:
    • B1662238
    • CAS No.:
    • Molecular Formula:
    • C7H19Cl2N3S
    • Molecular Weight:
    • 248.22 g/mol
    Description
    Homolog of dimaprit, strong inhibitor of histamine N-methyltransferase. Exhibits no histamine agonist activity.
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  • TC-1698 dihydrochloride
    TC-1698 dihydrochloride
    • Cat. No.:
    • B1662946
    • CAS No.:
    • Molecular Formula:
    • C13H20Cl2N2
    • Molecular Weight:
    • 275.21 g/mol
    Description
    Selective nicotinic α7 receptor agonist (EC50 = 440 nM). Also displays weak partial agonist/antagonist activity at β-subunit-containing receptors. Neuroprotective.
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  • WD2000-012547
    WD2000-012547
    • Cat. No.:
    • B1662715
    • CAS No.:
    • Molecular Formula:
    • C17H14N2O
    • Molecular Weight:
    • 262.30 g/mol
    Description
    WD2000-012547 is a selective poly(ADP-ribose)-polymerase (PARP-1) inhibitor with a pKi of 8.221.
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  • GP1a
    GP1a
    • Cat. No.:
    • B1662324
    • CAS No.:
    • Molecular Formula:
    • C23H22Cl2N4O
    • Molecular Weight:
    • 441.3 g/mol
    Description
    1-(2,4-dichlorophenyl)-6-methyl-N-(1-piperidinyl)-4H-indeno[1,2-c]pyrazole-3-carboxamide is a member of pyrazoles and a ring assembly.
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  • Glasdegib
    Glasdegib
    • Cat. No.:
    • B1662127
    • CAS No.:
    • 1095173-27-5
    • Molecular Formula:
    • C21H22N6O
    • Molecular Weight:
    • 374.4 g/mol
    Description
    Glasdegib is a member of the class of benzimidazoles that is 1H-benzimidazole which is substituted by a (2R,4S)-4-{[(4-cyanophenyl)carbamoyl]amino}-1-methylpiperidin-2-yl group at position 2. It is a hedgehog si...
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  • Amibegron Hydrochloride
    Amibegron Hydrochloride
    • Cat. No.:
    • B1662959
    • CAS No.:
    • 121524-09-2
    • Molecular Formula:
    • C22H27Cl2NO4
    • Molecular Weight:
    • 440.4 g/mol
    Description
    AMIBEGRON HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of III.
    See also: Amibegron (has active moiety).
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  • Disodium uridine 5'-diphosphate
    Disodium uridine 5'-diphosphate
    • Cat. No.:
    • B1662347
    • CAS No.:
    • 27821-45-0
    • Molecular Formula:
    • C9H12N2Na2O12P2
    • Molecular Weight:
    • 448.12 g/mol
    Description
    UDP is a uridine 5'-phosphate and a pyrimidine ribonucleoside 5'-diphosphate. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of an UDP(3-).
    Uridine 5'-diphospha...
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  • (Rac)-3-Hydroxyphenylglycine
    (Rac)-3-Hydroxyphenylglycine
    • Cat. No.:
    • B1662544
    • CAS No.:
    • 31932-87-3
    • Molecular Formula:
    • C8H9NO3
    • Molecular Weight:
    • 167.16 g/mol
    Description
    (RS)-3-Hydroxyphenylglycine is an agonist at PI-linked metabotropic glutamate receptors.
    Agonist at PI-linked metabotropic glutamate receptors. 
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  • Glycochenodeoxycholic Acid
    Glycochenodeoxycholic Acid
    • Cat. No.:
    • B1663851
    • CAS No.:
    • 640-79-9
    • Molecular Formula:
    • C26H43NO5
    • Molecular Weight:
    • 449.6 g/mol
    Description
    Glycochenodeoxycholic acid is a bile acid glycine conjugate having 3alpha,7alpha-dihydroxy-5beta-cholan-24-oyl as the bile acid component. It has a role as a human metabolite. It is functionally related to a che...
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